N-{[2-(4-morpholinylcarbonyl)imidazo[1,2-a]pyridin-3-yl]methyl}-3-phenyl-1-propanamine

• IUPAC Name: morpholin-4-yl-[3-[(3-phenylpropylamino)methyl]imidazo[1,2-a]pyridin-2-yl]methanone
• InChI: InChI=1S/C22H26N4O2/c27-22(25-13-15-28-16-14-25)21-19(26-12-5-4-10-20(26)24-21)17-23-11-6-9-18-7-2-1-3-8-18/h1-5,7-8,10,12,23H,6,9,11,13-17H2
• InChI Key: PYEPHHSNKSJPRK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=C(N3C=CC=CC3=N2)CNCCCC4=CC=CC=C4
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

Imidazo[1,2-a]pyridines are a class of heterocyclic compounds that have a wide range of applications in medicinal chemistry. They possess a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs. Several studies have proposed the use of imidazo[1,2-a]pyridine derivatives for the treatment of cancer, cardiovascular diseases, and Alzheimer’s disease.

Synthesis Analysis

A simple and effective method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. The main literature method for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo[1,2-a]pyridine.

Molecular Structure Analysis

Imidazo[1,2-a]pyridines are fused bicyclic heterocycles that contain three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Chemical Reactions Analysis

The synthesis of imidazo[1,2-a]pyridines involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Physical And Chemical Properties Analysis

Imidazo[1,2-a]pyridines are white or colorless solids that are highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, they show two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridines depends on their specific biological activity. For example, zolpidem, a medicine that contains an imidazo[1,2-a]pyridin-3-yl-acetic acid derivative, is used to treat short-term insomnia and some disorders of brain function. Its hypnotic effect is based on blocking γ-aminobutyric acid receptors.

Future Directions

The development of new methods for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids which allow obtaining the target products in one synthetic stage with high yields is an urgent task. Multicomponent reactions represent an effective tool for approaching this problem. The wide range of biological activities of imidazo[1,2-a]pyridines suggests that they will continue to be a focus of research in medicinal chemistry.